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Compound of Interest

Compound Name: N,N-Diisopropyl-p-toluamide

CAS No.: 6937-52-6

Cat. No.: B1582525

Get Quote

Executive Summary: The Structural Distinction
Status:N,N-Diethyl-m-toluamide (DEET) remains the global gold standard for arthropod

repellency. Subject of Inquiry:N,N-Diisopropyl-p-toluamide is a structural analog of DEET.

In the field of vector control discovery, precise nomenclature defines efficacy. While often

confused in non-specialist literature, the distinction between the meta-diethyl isomer (DEET)

and the para-diisopropyl analog is not merely semantic—it is the difference between a market-

leading repellent and a sub-optimal chemical probe.

This guide analyzes the Structure-Activity Relationship (SAR) that renders DEET superior to its

para-diisopropyl analog and compares these benzamides against modern alternatives like

Picaridin and IR3535.

Structure-Activity Relationship (SAR) Profiling
To understand efficacy, we must first analyze the molecular architecture. The optimization of

benzamide repellents relies on balancing volatility (spatial repellency) with receptor affinity

(contact repellency).
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Chemical Comparison: The "Gold Standard" vs. The
"Analog"
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Feature DEET (Standard)
N,N-Diisopropyl-p-

toluamide (Analog)
Impact on Efficacy

IUPAC Name
N,N-Diethyl-3-

methylbenzamide

N,N-Diisopropyl-4-

methylbenzamide
--

Ring Substitution Meta (1,3) Para (1,4)

Meta substitution

disrupts molecular

symmetry, lowering

the melting point and

increasing vapor

pressure, which is

critical for the "vapor

cloud" effect. Para

isomers are often

crystalline solids at RT

or have lower

volatility.

Amide Substituents Diethyl (Ethyl-Ethyl)
Diisopropyl (Isopropyl-

Isopropyl)

Diethyl provides

optimal steric fit for

the AgOr (Odorant

Receptor) binding

pocket. Diisopropyl

adds steric bulk and

lipophilicity (LogP),

potentially reducing

receptor binding

affinity due to steric

clash.

Electronic Effect
Inductive (+I)

stabilization

Increased +I,

Hyperconjugation

The electron density

on the amide oxygen

—critical for hydrogen

bonding with receptor

residues—is altered

by the bulkier

isopropyl groups.
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The SAR Optimization Logic (Visualized)
The following decision tree illustrates the medicinal chemistry logic used by USDA researchers

(McCabe et al.) to identify DEET as the optimal isomer over the para-diisopropyl variant.
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Caption: SAR optimization pathway demonstrating why meta-diethyl substitution (DEET) is

pharmacologically superior to the para-diisopropyl analog.

Comparative Efficacy: DEET vs. Market Alternatives
While the para-diisopropyl analog is of theoretical interest, the practical comparison for drug

development professionals is between DEET and modern alternatives like Picaridin (Icaridin)

and IR3535.

Quantitative Performance Matrix
Data synthesized from standardized Arm-in-Cage trials (Fradin & Day, 2002; WHO Guidelines).

Compound
Concentration
(%)

Mean
Protection
Time (Hours)

Mechanism of
Action

Toxicity Profile

DEET 23.8%
301.5 min

(±37.6)

AgOr

agonist/antagoni

st (bimodal);

AChE inhibition

(weak)

Safe; rare

neurotoxicity;

plasticizer

(dissolves

synthetics).

Picaridin 19.2% 280 - 300 min

AgOr

interactions;

unknown specific

receptor targets

Excellent safety;

non-plasticizing;

odorless.

IR3535 20% 22.9 - 94 min
Structural analog

of (\beta)-alanine

Very safe; lower

efficacy duration

against

Anopheles.

PMD (Lemon

Eucalyptus)
30% 120 - 360 min

TRP channel

modulation

(putative)

Risk of eye

irritation; variable

efficacy based

on formulation.
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Key Insight: DEET remains the benchmark for duration. Picaridin is the only alternative that

offers statistical non-inferiority in duration while solving the plasticizing issue of DEET.

Experimental Protocols
To validate the efficacy of a new analog (like N,N-Diisopropyl-p-toluamide) against DEET, the

following self-validating protocols are required.

Primary Screen: WHO Arm-in-Cage Assay
This is the "gold standard" for determining Complete Protection Time (CPT).

Prerequisites:

Vector:Aedes aegypti (nulliparous females, 5–7 days old).

Conditions: 27°C ± 2°C, 80% ± 10% RH.

Control: Ethanol/Isopropanol solvent blank.

Workflow:

Calibration: Starve mosquitoes for 12 hours pre-test. Verify biting pressure (≥10 bites/min on

untreated arm).

Application: Apply 1 mL of candidate compound (dissolved in ethanol) to 600 cm² of forearm

skin.

Exposure: Insert arm into cage for 3 minutes every 30 minutes.

Endpoint: The time elapsed until the first confirmed bite (followed by a second bite within the

same exposure period).

Mechanistic Validation: Y-Tube Olfactometer
Used to distinguish between contact irritancy and spatial repellency (volatility).

Workflow:
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Setup: Y-shaped glass tube with controlled airflow (20-30 cm/s).

Stimulus: One arm contains the host odor (e.g., lactic acid/CO₂) + Candidate Repellent; the

other contains host odor + Solvent Control.

Data Collection: Record the percentage of mosquitoes flying upwind into the Control arm vs.

Treatment arm.

Calculation:

Where C = # in control arm, T = # in treatment arm.

Mechanism of Action: The Molecular Pathway
Understanding how these molecules work is critical for designing better analogs. DEET acts

bimodally:

Olfactory Masking: Inhibits 1-octen-3-ol receptors.

Direct Repellency: Activates specific Odorant Receptors (AgOr136) and the co-receptor

Orco.

The diisopropyl analog likely fails to activate AgOr136 with the same potency due to the steric

bulk preventing deep pocket insertion.
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Vapor Phase
Volatilization

Antennal Sensillum
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Solubilization Orco/AgOr Complex

(Neuron Membrane)
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Action Potential
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Neural Processing

Click to download full resolution via product page

Caption: Signal transduction pathway for volatile repellents. Efficacy depends on volatility (Step

1) and Receptor fit (Step 4).

Conclusion
While N,N-Diisopropyl-p-toluamide presents an interesting structural exercise, it lacks the

optimized physicochemical profile of DEET (N,N-Diethyl-m-toluamide). The meta-substitution
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and diethyl-amide balance in DEET provide the ideal vapor pressure and receptor affinity. For

researchers seeking alternatives, Picaridin represents the most viable non-DEET candidate,

offering comparable efficacy without the material compatibility issues of benzamides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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